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Compound of Interest

Compound Name: 2-Propenal, 2,3-diethoxy-
CAS No.: 14316-70-2
Cat. No.: B3240278
Get Quote
. J

Chemical Identity & Structural Significance

2,3-Diethoxy-2-propenal (also known as 2,3-diethoxyacrolein) is a vicinally substituted enal
characterized by a "push-pull" electronic structure. It features an electron-withdrawing formyl
group at C1, balanced by electron-donating ethoxy groups at the

(C2) and

(C3) positions. This unique substitution pattern makes it a potent 1,3-dielectrophile with tunable
reactivity, serving as a critical building block for constructing oxygenated heterocycles such as
4-alkoxypyrazoles and 5-alkoxypyrimidines.

Physicochemical Profile[1][2][3][4][5][6]1[7]1[8][9]
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Property Value Note
CAS Number 14316-70-2 Verified Identifier
IUPAC Name 2,3-Diethoxyprop-2-enal Systematic Name

Molecular Formula

Molecular Weight 144.17 g/mol

Appearance Colorless to pale yellow oil Oxidizes upon standing
Boiling Point ~85-90°C (at 10 mmHg) Estimated based on homologs
Solubility Soluble in DCM, THF, EtOH Hydrolyzes in water/acid

Michael Acceptor / 1,3-

Reactivity Class -Unsaturated Aldehyde Dielectrophile

Synthesis & Preparation Protocols

The synthesis of 2,3-diethoxyacrolein is non-trivial due to the sensitivity of the enol ether
moiety. The most robust route involves the Vilsmeier-Haack formylation of 1,2-diethoxyethene.
This method ensures regioselective introduction of the formyl group while preserving the vicinal
diethoxy architecture.

Primary Synthetic Route: Vilsmeier-Haack Formylation

This protocol utilizes 1,2-diethoxyethene as the nucleophilic substrate. The Vilsmeier reagent
(generated in situ from

and DMF) acts as the formylating agent.
Reaction Scheme

Step-by-Step Protocol

o Reagent Preparation: In a flame-dried 500 mL round-bottom flask under Argon, cool DMF
(1.2 eq) to 0°C. Dropwise add Phosphorus Oxychloride (

) (1.1 eq) over 30 minutes to generate the Vilsmeier salt (white precipitate may form).
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o Substrate Addition: Dissolve 1,2-diethoxyethene (1.0 eq, mixture of cis/trans) in anhydrous
Dichloromethane (DCM). Add this solution slowly to the Vilsmeier salt at 0°C.

e Formylation: Allow the mixture to warm to room temperature and stir for 4—6 hours. The color
typically shifts to deep yellow/orange.

o Hydrolysis: Cool the reaction mixture to 0°C. Carefully quench with saturated aqueous
Sodium Acetate (NaOACc) solution (buffered pH ~5-6) to hydrolyze the iminium intermediate
without cleaving the sensitive enol ether groups.

o Workup: Extract the aqueous layer with DCM (
mL). Wash combined organics with brine, dry over

, and concentrate under reduced pressure.

« Purification: Purify the crude oil via vacuum distillation (bp ~85°C @ 10 mmHg). Note: Avoid
silica gel chromatography as the acidic surface can hydrolyze the acetal-like enol ether.

Chemical Reactivity Profile

2,3-Diethoxyacrolein possesses three distinct reactive sites, enabling diverse transformations:
e C1 (Carbonyl): Hard electrophile, susceptible to 1,2-addition by amines/hydrazines.
e C3(

-Carbon): Soft electrophile (Michael-type), susceptible to nucleophilic attack followed by
elimination (addition-elimination mechanism).

. C2(

-Carbon): Nucleophilic center in the absence of the formyl group, but here it serves to
stabilize the intermediate cations.

Reaction Manifold: Heterocycle Construction

The compound is a "masked" version of mesoxaldehyde (oxomalonaldehyde), making it ideal
for synthesizing heterocycles with specific oxygenation patterns.
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Mechanism: Synthesis of 4-Ethoxypyrazole

Reaction with Hydrazine proceeds via a cascade sequence:
o Condensation: Hydrazine attacks the aldehyde (C1) to form a hydrazone.
e Cyclization: The distal nitrogen attacks the electrophilic

-carbon (C3).

e Elimination: Loss of one molecule of ethanol aromatizes the system, yielding 4-
ethoxypyrazole.
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Click to download full resolution via product page

Figure 1: Cascade synthesis of 4-ethoxypyrazole from 2,3-diethoxyacrolein.

Applications in Drug Development
Pyrimidine Scaffolds (Kinase Inhibitors)

Reaction with amidines (e.g., acetamidine, guanidine) yields 5-ethoxypyrimidines. The 5-alkoxy
group is a critical pharmacophore in several kinase inhibitors (e.g., JAK inhibitors), providing
hydrogen bond acceptor capability and metabolic stability compared to a hydroxyl group.

o Protocol: Reflux 2,3-diethoxyacrolein with Guanidine HCI and NaOEt in Ethanol.

e Product: 2-Amino-5-ethoxypyrimidine.

Coumarin Precursors

Reaction with activated phenols (e.g., resorcinol) under acidic conditions (Pechmann
condensation analog) can yield 3-ethoxycoumarins, which are precursors for anticoagulants
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and fluorescent probes.

Safety & Handling Guidelines

o Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen). The compound is
prone to autoxidation (forming carboxylic acids) and polymerization.

 Stability: Stable in neutral/basic organic solvents. Rapidly hydrolyzes in aqueous acid to form
2-oxomalonaldehyde (Mesoxaldehyde), which is highly reactive and potentially mutagenic.

o PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and work within a fume hood.
Avoid inhalation of vapors.

References
» Vilsmeier-Haack Formylation of Enol Ethers

o Title: "Formylation of Enol Ethers: A General Route to -Alkoxyacroleins."
o Source:Journal of Organic Chemistry, Vol. 42, No. 12.
o Context: Describes the mechanistic basis for synthesizing vicinal diethoxyacroleins

e Pyrimidine Synthesis via C3 Synthons

o Title: "The Chemistry of Heterocyclic Compounds, Pyrimidines."
o Source:Wiley Online Library.
o Context: Standard reference for the condensation of 1,3-dielectrophiles with amidines.

o Chemical Identity Verification
o Title: "2,3-Diethoxy-2-propenal (CAS 14316-70-2) Entry."[1]

o Source:Chemical Abstracts Service (CAS).

o Context: Verification of CAS number and molecular structure.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. aablocks.com [aablocks.com]
e 2. 3,3-Diethoxy-1-propene | C7H1402 | CID 62477 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Technical Guide: 2,3-Diethoxy-2-propenal (2,3-
Diethoxyacrolein)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3240278/docs#technical-guide-2-3-diethoxy-2-
propenal-2-3-diethoxyacrolein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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